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Compound of Interest

Compound Name: NF023 hexasodium

Cat. No.: B1139560

This document provides detailed guidance on the safe and proper disposal of NF023
hexasodium, a selective P2X1 receptor antagonist used in laboratory research. Adherence to
these procedures is essential for maintaining a safe research environment and ensuring
regulatory compliance.

Personal Protective Equipment (PPE) and Handling

Before handling NF023 hexasodium, it is crucial to be equipped with the appropriate personal
protective equipment. While the substance is not classified as hazardous under the Globally
Harmonized System (GHS), following standard laboratory safety protocols is recommended to
minimize exposure.[1]

Recommended PPE:

e Gloves: Use impermeable and resistant gloves, such as nitrile rubber.[2] Gloves should be
inspected before use and disposed of properly after handling the chemical.[2]

o Eye Protection: Safety glasses or goggles approved under appropriate government
standards (e.g., NIOSH in the US or EN 166 in the EU) should be worn.[2]

o Lab Coat: A standard lab coat or other protective clothing should be worn to prevent skin
contact.[3]
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o Respiratory Protection: Under normal conditions with adequate ventilation, respiratory
protection is not required.[1][2] If dust formation is likely, a dust mask (e.g., N95) may be
used.[2]

Disposal of Unused NF023 Hexasodium

Disposal of unused NF023 hexasodium must be conducted in accordance with local, state,
and federal regulations. The primary recommendation is to dispose of the chemical through an
approved waste disposal plant.[3]

Step-by-Step Disposal Procedure:

» Consult Institutional Guidelines: Before proceeding, review your institution's specific
chemical waste disposal protocols. These guidelines will provide detailed instructions on
waste segregation, labeling, and pickup scheduling.

» Package for Disposal:
o Ensure the original container is securely sealed.

o If repackaging is necessary, use a clearly labeled, suitable container. The label should
include the chemical name ("NF023 hexasodium"), CAS number (104869-31-0), and any
relevant hazard information.

o Place the sealed container in a secondary container, such as a designated chemical waste
bin or a sturdy plastic bag, to prevent contamination in case of a leak.

» Arrange for Waste Pickup: Contact your institution's Environmental Health and Safety (EHS)
department or the designated waste management provider to schedule a pickup for the
chemical waste.

Accidental Spill Cleanup and Disposal

In the event of a spill, the area should be secured, and the following cleanup procedure should
be initiated.

Step-by-Step Spill Cleanup:
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o Ensure Proper Ventilation: If the spill occurs in an enclosed area, ensure adequate
ventilation.

o Contain the Spill: Prevent the powder from spreading. Avoid creating dust during the cleanup
process.[2]

e Clean the Spill:

o For a dry spill, carefully sweep or shovel the material into a suitable, sealable container for
disposal.[3]

o Use a damp cloth or paper towel to wipe the spill area to remove any remaining residue.

» Dispose of Cleanup Materials: All materials used for cleanup (e.qg., gloves, paper towels,
dustpan) should be placed in a sealed bag and disposed of as chemical waste along with the
spilled substance.

e Wash Hands Thoroughly: After the cleanup is complete, wash hands thoroughly with soap
and water.[2]

Quantitative Data Summary

The following table summarizes the inhibitory concentrations (IC50) of NF023 hexasodium for
various human P2X receptors, indicating its selectivity for the P2X1 subtype.

Receptor Subtype IC50 Value
Human P2X1 0.21 uM
Human P2X3 28.9 uM
Human P2X2 > 50 pM
Human P2X4 > 100 uM

Data sourced from TargetMol and Tocris Bioscience.[4]

Visual Diagrams
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NF023 Hexasodium Disposal Workflow
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Caption: A workflow diagram illustrating the key steps for the proper disposal of NF023
hexasodium.

Signaling Pathway Inhibition by NF023

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1139560?utm_src=pdf-body
https://www.benchchem.com/product/b1139560?utm_src=pdf-body-img
https://www.benchchem.com/product/b1139560?utm_src=pdf-body
https://www.benchchem.com/product/b1139560?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139560?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

P2X1 Receptor Signaling

Binds to i P2X1 Receptor IaXviUES Caz+ Influx Initiates Downstream
(Agonist) Competitively Blocks. - (lon Channel) Cellular Response

Inhibition

NF023 Hexasodium
(Antagonist)

Click to download full resolution via product page

Caption: NF023 hexasodium acts as a competitive antagonist, blocking ATP from binding to
the P2X1 receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1139560?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139560?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

